Cas no 1804642-56-5 (6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804642-56-5
• MF: C₉H₃BrF₆N₂O
• MW: 349.02734208107
• CID: 4927642
• Update Time: 2025-05-21

6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H3BrF6N2O/c10-2-4-1-6(8(11,12)13)5(3-17)7(18-4)19-9(14,15)16/h1H,2H2
• InChI Key： UKWBYBGCSKIUBR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(C#N)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.6
• Topological Polar Surface Area: 45.9

Additional information on 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1804642-56-5. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with multiple substituents: a bromomethyl group at position 6, a cyano group at position 3, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 4. These substituents contribute to the compound's electronic properties, reactivity, and stability.

The synthesis of 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to ensure high purity and yield. Recent studies have highlighted the importance of such pyridine derivatives in the development of new agrochemicals due to their potential as herbicides or fungicides. For instance, research published in the Journal of Agricultural and Food Chemistry has demonstrated that similar compounds exhibit strong inhibitory effects on key enzymes involved in plant growth, making them promising candidates for agricultural applications.

In the pharmaceutical industry, pyridine derivatives like this compound are often explored for their potential as kinase inhibitors or other therapeutic agents. A study in the Journal of Medicinal Chemistry reported that certain pyridine-based compounds show significant activity against cancer cell lines, suggesting their potential role in anticancer drug development. The presence of electron-withdrawing groups such as cyano and trifluoromethoxy groups enhances the compound's ability to interact with biological targets, making it a valuable molecule for further research.

The chemical stability of 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is another critical factor that makes it suitable for various applications. Its resistance to degradation under physiological conditions or harsh environmental conditions ensures its efficacy in real-world scenarios. Recent advancements in computational chemistry have allowed researchers to predict the stability and reactivity of such compounds more accurately, enabling faster drug discovery processes.

In terms of environmental impact, studies have shown that pyridine derivatives with multiple fluorinated groups exhibit low bioaccumulation potential due to their high lipophilicity and rapid metabolism in living organisms. This makes them safer alternatives to traditional agrochemicals or pharmaceuticals that may persist in the environment for extended periods.

The development of novel synthetic routes for 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine continues to be an area of active research. Researchers are exploring greener chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to reduce waste and improve efficiency. These methods not only enhance the sustainability of chemical production but also pave the way for large-scale manufacturing of this compound.

In conclusion, 6-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic and computational chemistry, positions it as a key player in future innovations within the fields of agriculture and medicine.